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Compound of Interest

Compound Name: 2,5-Dichloronicotinaldehyde

Cat. No.: B063489

This guide provides critical safety and logistical information for the handling and disposal of
2,5-Dichloronicotinaldehyde, tailored for researchers, scientists, and professionals in drug
development. The following procedures are designed to ensure a safe laboratory environment
and proper management of this chemical from acquisition to disposal.

Chemical Profile and Hazards

2,5-Dichloronicotinaldehyde is a chemical compound that requires careful handling due to its
potential health hazards. Based on available safety data sheets, it is classified as causing skin
irritation, serious eye irritation, and may cause respiratory irritation. It is harmful if swallowed.[1]
The toxicological properties have not been thoroughly investigated, warranting a cautious
approach.[2]

Physical and Chemical Properties

Molecular Formula C6H3CI2NO[2][3]
Molecular Weight 176.00 g/mol [2][3]
Appearance White to light green solid

Inert atmosphere, store in freezer, under

Storage Temperature
-20°C[4][5]
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Hazard Statements

Precautionary Statements

H302: Harmful if swallowed[1][6]

P261: Avoid breathing dust.[7]

H315: Causes skin irritation

P264: Wash skin thoroughly after handling.[7]

H319: Causes serious eye irritation

P270: Do not eat, drink or smoke when using
this product.[6][7]

H335: May cause respiratory irritation

P280: Wear protective gloves/ eye protection/

face protection.[7]

P301+P312: IF SWALLOWED: Call a POISON
CENTER or doctor/physician if you feel unwell.

[6]7]

P302+P352: IF ON SKIN: Wash with plenty of

soap and water.[7]

P305+P351+P338: IF IN EYES: Rinse
cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing.[7]

P501: Dispose of contents/ container to an

approved waste disposal plant.[1]

Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is essential when handling 2,5-

Dichloronicotinaldehyde. The following table outlines the required PPE.
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Protection Type

Specific Equipment

Rationale

Eye and Face Protection

Safety glasses with side-
shields conforming to EN166
or NIOSH approved eye
protection.[8] A face shield
may be necessary for splash

hazards.

To prevent eye irritation or
serious eye damage from dust

or splashes.[9]

Skin Protection

Chemical-resistant gloves
(e.g., nitrile rubber) inspected
prior to use.[2] A lab coat or
chemical-resistant suit is

required.[10]

To prevent skin contact and
irritation. Proper glove removal
technique must be used to
avoid skin contact with the

product's outer surface.[2]

Respiratory Protection

Use a NIOSH-approved
respirator. For nuisance
exposures, a type P95 (US) or
type P1 (EU EN 143) particle
respirator is suitable. For
higher-level protection, use
type OV/AG/P99 (US) or type
ABEK-P2 (EU EN 143)

respirator cartridges.[2]

To prevent respiratory tract
irritation from inhalation of
dust.

Footwear

Closed-toe shoes, preferably

safety footwear.[11]

To protect feet from spills.

Operational Plan: Step-by-Step Guidance

A systematic workflow is critical to ensure safety and proper handling of 2,5-

Dichloronicotinaldehyde.

Receiving and Storage

« Inspection: Upon receipt, visually inspect the container for any damage or leaks.

» Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such
as strong oxidizing agents, strong acids, and strong bases.[12] The container should be kept
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tightly closed and stored under an inert atmosphere.[12] For long-term storage, keep in a
freezer at temperatures under -20°C.[4][5]

o Labeling: Ensure the container is clearly labeled with the chemical name and associated
hazards.

Handling and Use

¢ Ventilation: Always handle this chemical in a well-ventilated area, preferably within a
chemical fume hood.[12]

» Avoid Dust Formation: Take necessary precautions to avoid the formation of dust during
handling.[2]

e Personal Hygiene: Wash hands thoroughly with soap and water after handling and before
eating, drinking, or smoking.[12][13] Do not eat, drink, or smoke in the work area.[12]

o Spill Preparedness: Have a spill kit readily available. In case of a spill, avoid creating dust.[2]
Sweep up the spilled material and place it in a suitable, closed container for disposal.[2]

First Aid Measures

Immediate response is crucial in the event of exposure.
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Exposure Route First Aid Procedure

Move the person to fresh air. If breathing has
Inhalation stopped, give artificial respiration. Seek medical
attention.[2][14]

Immediately wash the affected area with plenty
) of soap and water.[2][14] Remove contaminated
Skin Contact ) o . .
clothing. If skin irritation persists, seek medical

advice.

Immediately rinse the eyes with plenty of water
for at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids.[2] Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[9][14]

Do NOT induce vomiting.[12] Rinse the mouth

) with water.[2] Never give anything by mouth to
Ingestion . -

an unconscious person.[2] Call a physician or

poison control center immediately.[12]

Disposal Plan

o Waste Collection: Collect waste material in a clearly labeled, sealed container.

» Disposal Route: Dispose of the chemical and its container through a licensed waste disposal
contractor.[9] Do not dispose of it into the sewer system or the environment.[2][9]

o Contaminated PPE: Dispose of contaminated gloves and other protective equipment as
hazardous waste in accordance with applicable regulations.[2]

Experimental Workflow Visualization

The following diagram illustrates the standard workflow for handling 2,5-
Dichloronicotinaldehyde in a laboratory setting.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.capotchem.com/doc/viewmsds_176433-49-1.html
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.capotchem.com/doc/viewmsds_176433-49-1.html
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.capotchem.com/doc/viewmsds_176433-49-1.html
https://files.dep.state.pa.us/Water/Wastewater%20Management/EDMRPortalFiles/Chemical_Additives/MSDS/1725.pdf
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.fishersci.com/store/msds?partNumber=AC113305000&countryCode=US&language=en
https://www.capotchem.com/doc/viewmsds_176433-49-1.html
https://www.capotchem.com/doc/viewmsds_176433-49-1.html
https://www.fishersci.com/store/msds?partNumber=AC113305000&countryCode=US&language=en
https://files.dep.state.pa.us/Water/Wastewater%20Management/EDMRPortalFiles/Chemical_Additives/MSDS/1725.pdf
https://www.capotchem.com/doc/viewmsds_176433-49-1.html
https://files.dep.state.pa.us/Water/Wastewater%20Management/EDMRPortalFiles/Chemical_Additives/MSDS/1725.pdf
https://www.capotchem.com/doc/viewmsds_176433-49-1.html
https://www.benchchem.com/product/b063489?utm_src=pdf-body
https://www.benchchem.com/product/b063489?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b063489?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Emergency Procedures )

~

Preparation
4

(Review SDS and Procedures)
~
\\\\ ’l
SS 7
Y Y y 3
CGIoves gggg?ssprfgkr)lfgizipgespiralorD (Clean Spill with Appropriate KiD Evacuate Area if Necessary) (Follow First Aid Procedures)

A\ J

\/
(Prepare Well-Ventilated Work Area)

(Fume Hood)

G J
4 N\

Handling &'Experiment

(Retrieve Chemical from Storage)

\

Weigh and Prepare for Experiment
(Avoid Dust Formation)

\

(Conduct Experiment)

- J
4 N

Cleanup % Disposal

(Decontaminate Work Area)

Y
Segregate and Label Waste
(Chemical and Contaminated PPE)
Y
Dispose of Waste via
Licensed Contractor

\/

(Remove PPE and Wash Hands)

G J

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 2,5-Dichloronicotinaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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